Cas no 1436127-68-2 (N-(1-Cyanocyclopentyl)-6-(4-methyl-1-piperidinyl)-3-pyridinecarboxamide)

• Product Name: N-(1-Cyanocyclopentyl)-6-(4-methyl-1-piperidinyl)-3-pyridinecarboxamide
• CAS No: 1436127-68-2
• MF: C₁₈H₂₄N₄O
• MW: 312.409363746643
• CID: 5452185
• PubChem ID: 72024492
• Update Time: 2025-10-05

N-(1-Cyanocyclopentyl)-6-(4-methyl-1-piperidinyl)-3-pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-CYANOCYCLOPENTYL)-6-(4-METHYLPIPERIDIN-1-YL)PYRIDINE-3-CARBOXAMIDE
• 1436127-68-2
• EN300-26687772
• AKOS016911715
• Z1052297484
• N-(1-Cyanocyclopentyl)-6-(4-methyl-1-piperidinyl)-3-pyridinecarboxamide

• Inchi： 1S/C18H24N4O/c1-14-6-10-22(11-7-14)16-5-4-15(12-20-16)17(23)21-18(13-19)8-2-3-9-18/h4-5,12,14H,2-3,6-11H2,1H3,(H,21,23)
• InChI Key： GCSXXLQEYBPQHK-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCC(C)CC2)=CC=C1C(NC1(C#N)CCCC1)=O

Computed Properties

• Exact Mass: 312.19501140g/mol
• Monoisotopic Mass: 312.19501140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 69Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 567.6±45.0 °C(Predicted)
• pka: 11.25±0.20(Predicted)

Additional information on N-(1-Cyanocyclopentyl)-6-(4-methyl-1-piperidinyl)-3-pyridinecarboxamide

Comprehensive Overview of N-(1-Cyanocyclopentyl)-6-(4-methyl-1-piperidinyl)-3-pyridinecarboxamide (CAS No. 1436127-68-2)

N-(1-Cyanocyclopentyl)-6-(4-methyl-1-piperidinyl)-3-pyridinecarboxamide (CAS No. 1436127-68-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyridinecarboxamide core and cyanocyclopentyl moiety, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which may contribute to binding affinity and selectivity in biological systems.

The molecular structure of N-(1-Cyanocyclopentyl)-6-(4-methyl-1-piperidinyl)-3-pyridinecarboxamide includes a piperidinyl group, a common pharmacophore in many bioactive molecules. This structural element is frequently associated with central nervous system (CNS) activity, making the compound a subject of interest in neuroscience and neuropharmacology. Additionally, the presence of a cyanocyclopentyl group introduces steric and electronic properties that could influence metabolic stability and bioavailability, key factors in modern drug design.

In recent years, the demand for novel small molecule inhibitors and modulators has surged, driven by advancements in precision medicine and targeted therapies. N-(1-Cyanocyclopentyl)-6-(4-methyl-1-piperidinyl)-3-pyridinecarboxamide aligns with this trend, as its structure suggests potential interactions with enzymes or receptors involved in disease pathways. Researchers are investigating its role in modulating protein-protein interactions, a hot topic in oncology and inflammatory diseases.

From a synthetic chemistry perspective, the preparation of N-(1-Cyanocyclopentyl)-6-(4-methyl-1-piperidinyl)-3-pyridinecarboxamide involves multi-step organic transformations, including amide bond formation and nucleophilic substitution reactions. The compound's CAS No. 1436127-68-2 serves as a unique identifier in chemical databases, facilitating literature searches and patent reviews. Its synthetic route is often optimized for yield and purity, critical for preclinical studies.

The compound's physicochemical properties, such as solubility, logP, and hydrogen bonding capacity, are frequently analyzed using computational tools like molecular docking and QSAR modeling. These analyses help predict its behavior in biological systems and guide further modifications to enhance efficacy. Given the growing emphasis on AI-driven drug discovery, N-(1-Cyanocyclopentyl)-6-(4-methyl-1-piperidinyl)-3-pyridinecarboxamide is also a candidate for virtual screening campaigns aimed at identifying new therapeutic leads.

In the context of green chemistry, researchers are exploring sustainable methods to synthesize N-(1-Cyanocyclopentyl)-6-(4-methyl-1-piperidinyl)-3-pyridinecarboxamide, minimizing waste and energy consumption. This aligns with global efforts to reduce the environmental impact of pharmaceutical manufacturing. The compound's potential as a biodegradable intermediate is another area of interest, particularly in the development of eco-friendly APIs.

As the scientific community continues to investigate N-(1-Cyanocyclopentyl)-6-(4-methyl-1-piperidinyl)-3-pyridinecarboxamide, its applications may expand beyond traditional drug discovery. For instance, its structural motifs could inspire the design of fluorescent probes or imaging agents for diagnostic purposes. The integration of such compounds into theranostic platforms represents a cutting-edge approach in personalized medicine.

In summary, N-(1-Cyanocyclopentyl)-6-(4-methyl-1-piperidinyl)-3-pyridinecarboxamide (CAS No. 1436127-68-2) is a versatile compound with promising applications in medicinal chemistry and beyond. Its unique structure, combined with the growing demand for innovative therapeutic agents, positions it as a valuable subject for ongoing research. Future studies will likely uncover new insights into its mechanisms and potential, further solidifying its role in advancing scientific knowledge.